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Compound Name: 2-(p-Bromophenoxy)ethanol

CAS No.: 34743-88-9

Cat. No.: B129414

Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of 2-(p-
Bromophenoxy)ethanol

Introduction: A Versatile Aryloxyalkanol Building
Block
2-(p-Bromophenoxy)ethanol is a valuable chemical intermediate distinguished by its unique

trifecta of functional groups: a primary alcohol, an ether linkage, and a brominated aromatic

ring. This combination makes it a highly versatile building block in the fields of organic

synthesis and medicinal chemistry. The terminal hydroxyl group offers a reactive site for a wide

array of chemical transformations, including oxidation and esterification. The ether bond

provides structural stability, while the bromine atom on the phenyl ring is a key handle for

introducing further molecular complexity through powerful cross-coupling reactions.[1]

This guide provides a comprehensive overview of the synthesis, characterization, and

application of 2-(p-Bromophenoxy)ethanol, grounded in established chemical principles and

field-proven methodologies. It is designed to serve as a practical resource for researchers and
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drug development professionals seeking to leverage this compound in their synthetic

endeavors.

Part 1: Synthesis via Williamson Etherification
The most direct and widely adopted method for preparing 2-(p-Bromophenoxy)ethanol is the

Williamson ether synthesis.[1] This classic organic reaction, first developed in the 1850s,

remains a cornerstone of ether synthesis due to its reliability and broad applicability.[2][3]

Principle and Mechanism
The synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[3][4][5]

The reaction is initiated by the deprotonation of a weakly acidic phenol (4-bromophenol) using

a strong base to form a potent nucleophile, the corresponding phenoxide ion. This phenoxide

then attacks the electrophilic carbon of a primary alkyl halide (in this case, a 2-haloethanol),

displacing the halide leaving group in a single, concerted step to form the ether linkage.[2][3]

The choice of a primary alkyl halide is critical. Secondary and tertiary halides are prone to

undergoing a competing E2 elimination reaction, which would produce an alkene as an

undesired byproduct, particularly when a sterically unhindered and strong base like the

phenoxide is used.[4][5][6]

Mechanism of 2-(p-Bromophenoxy)ethanol Synthesis
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Caption: Williamson Ether Synthesis Workflow.

Detailed Experimental Protocol
This protocol is a representative example and should be adapted and optimized based on

laboratory conditions and scale.

Materials:

4-Bromophenol

2-Chloroethanol or 2-Bromoethanol

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Ethanol (or a suitable polar aprotic solvent like DMF)

Diethyl ether (for extraction)

Saturated sodium bicarbonate solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Phenoxide Formation: In a round-bottom flask equipped with a reflux condenser and

magnetic stirrer, dissolve 4-bromophenol (1.0 eq) in ethanol. To this solution, add a

stoichiometric amount of powdered sodium hydroxide (1.0 eq). Stir the mixture at room

temperature for 15-20 minutes to ensure complete formation of the sodium 4-

bromophenoxide salt.

Nucleophilic Substitution: Add 2-chloroethanol (1.1 eq) to the reaction mixture. While 2-

bromoethanol could also be used and has a better leaving group, 2-chloroethanol is often

chosen for its lower cost and toxicity.
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Reaction: Heat the mixture to reflux (approximately 78 °C for ethanol) and maintain the reflux

for 4-8 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

Remove the ethanol under reduced pressure using a rotary evaporator.

Extraction: To the resulting residue, add deionized water and extract the aqueous layer three

times with diethyl ether.[7] Combine the organic extracts.

Washing: Wash the combined organic layer sequentially with a saturated sodium bicarbonate

solution (to remove any unreacted phenol) and then with brine (to remove residual water).[7]

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to yield the crude product.

Purification: The crude solid can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or hexanes/ethyl acetate) or by flash column chromatography on

silica gel to yield pure 2-(p-Bromophenoxy)ethanol.[8]

Part 2: Physicochemical Properties and
Characterization
Thorough characterization is essential to confirm the identity and purity of the synthesized

product.

Physical and Chemical Properties
Property Value Source

Molecular Formula C₈H₉BrO₂ [9]

Molecular Weight 217.06 g/mol [9]

Appearance White to off-white solid

Melting Point 53-55 °C

Boiling Point 184 °C at 20 mmHg

CAS Number 34743-88-9 [9]
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Spectroscopic and Chromatographic Analysis
¹H NMR Spectroscopy: The proton NMR spectrum provides definitive structural information.

The expected chemical shifts (in CDCl₃) are influenced by the electronegativity of adjacent

atoms (oxygen) and the anisotropic effects of the aromatic ring.

Protons
Predicted δ
(ppm)

Multiplicity Integration Rationale

Ar-H (ortho to O) ~6.8-7.0 Doublet (d) 2H

Shielded by the

electron-donating

ether oxygen.

Ar-H (ortho to Br) ~7.3-7.5 Doublet (d) 2H

Deshielded by

the electron-

withdrawing

bromine.

-O-CH₂- ~4.1 Triplet (t) 2H

Deshielded by

the adjacent

ether oxygen.

-CH₂-OH ~3.9 Triplet (t) 2H

Deshielded by

the adjacent

hydroxyl group.

[10]

-OH ~2.0-3.0 Broad Singlet (s) 1H

Chemical shift is

variable and

depends on

concentration

and solvent;

often exchanges

with D₂O.[10][11]

¹³C NMR Spectroscopy: The carbon NMR spectrum reveals the number of unique carbon

environments.
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Carbon Predicted δ (ppm) Rationale

C-O (Aromatic) ~158
Attached to the highly

electronegative oxygen.

C-H (Aromatic) ~116, 133
Standard aromatic region, split

by substituents.

C-Br (Aromatic) ~115
Attached to bromine, downfield

shift.

-O-CH₂- ~69
Aliphatic carbon attached to

ether oxygen.

-CH₂-OH ~61
Aliphatic carbon attached to

hydroxyl oxygen.[10]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups

present in the molecule.

O-H Stretch: A strong, broad absorption band in the region of 3200-3500 cm⁻¹.

Aromatic C-H Stretch: Medium to weak bands above 3000 cm⁻¹.

Aliphatic C-H Stretch: Medium bands in the region of 2850-3000 cm⁻¹.

Aromatic C=C Stretch: Medium absorptions around 1580 cm⁻¹ and 1480 cm⁻¹.

C-O-C Stretch (Ether): A strong, characteristic band around 1240 cm⁻¹ (aryl-alkyl ether).

C-Br Stretch: A weak to medium band in the fingerprint region, typically 500-650 cm⁻¹.

Mass Spectrometry (MS): Mass spectrometry confirms the molecular weight and provides

fragmentation information.

Molecular Ion (M⁺): The spectrum will show a prominent molecular ion peak. A key feature is

the isotopic pattern characteristic of bromine. There will be two peaks of nearly equal

intensity: one for the molecule containing the ⁷⁹Br isotope (M⁺) and another for the molecule
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with the ⁸¹Br isotope (M+2).[9] For 2-(p-Bromophenoxy)ethanol, these would appear at m/z

= 216 and m/z = 218.

High-Performance Liquid Chromatography (HPLC): Reverse-phase HPLC can be effectively

used to assess the purity of the final compound and to separate it from starting materials or

byproducts.[12] A typical mobile phase might consist of acetonitrile and water with a small

amount of acid modifier like formic or phosphoric acid.[12]

Part 3: Synthetic Utility and Applications
2-(p-Bromophenoxy)ethanol is not an end-product but a versatile platform for constructing

more complex molecules.[1] Its synthetic potential stems from the ability to selectively modify

its distinct functional regions.

Synthetic Utility of 2-(p-Bromophenoxy)ethanol

Hydroxyl Group Reactions Bromo Group Reactions
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Caption: Key reaction pathways for 2-(p-Bromophenoxy)ethanol.

Medicinal Chemistry: The core structure has been incorporated into molecules investigated

as potent renin inhibitors, highlighting its potential as a scaffold in drug discovery.[1]

Cross-Coupling Reactions: The aryl bromide is a prime substrate for palladium-catalyzed

cross-coupling reactions. This allows for the straightforward formation of carbon-carbon (e.g.,

Suzuki, Heck, Sonogashira couplings) or carbon-heteroatom (e.g., Buchwald-Hartwig
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amination) bonds, enabling the synthesis of a diverse library of substituted phenoxyethanol

derivatives.[1]

Hydroxyl Group Modification: The primary alcohol can be easily oxidized to the

corresponding aldehyde or carboxylic acid, or converted into esters, ethers, and other

functional groups, further expanding its synthetic versatility.[1]

Part 4: Safety and Handling
Proper safety precautions are mandatory when handling 2-(p-Bromophenoxy)ethanol and the

reagents used in its synthesis.

Hazard Information (GHS)

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H302: Harmful if swallowed.[13]

H315: Causes skin irritation.[13][14]

H319: Causes serious eye irritation.[13][14]

H335: May cause respiratory irritation.[14]

Handling and Personal Protective Equipment (PPE):

Engineering Controls: Handle in a well-ventilated area, preferably within a chemical fume

hood.

Eye Protection: Wear chemical safety goggles or a face shield.[15]

Skin Protection: Wear compatible chemical-resistant gloves (e.g., nitrile).[15]

Respiratory Protection: For handling fine powders, a dust mask (e.g., N95) is recommended.

Avoid breathing dust or vapors.[14]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.[14]
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Conclusion
2-(p-Bromophenoxy)ethanol is a readily accessible and highly functionalized intermediate. Its

synthesis via the robust Williamson ether reaction is straightforward and efficient. The

compound's identity and purity can be rigorously confirmed through a standard suite of

spectroscopic and chromatographic techniques. The true value of this molecule lies in its

capacity as a versatile starting material, offering three distinct points for chemical modification

that enable the rapid assembly of complex molecular architectures for applications in materials

science and medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b129414?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b129414?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

